Bromo-PEG3-azide

• IUPAC Name: 1-azido-2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethane
• InChI: InChI=1S/C8H16BrN3O3/c9-1-3-13-5-7-15-8-6-14-4-2-11-12-10/h1-8H2
• InChI Key: XSJKYJPWZDLXTI-UHFFFAOYSA-N
• Canonical SMILES: C(COCCOCCOCCBr)N=[N+]=[N-]
• Molecular Formula: C8H16BrN3O3
• Molecular Weight: 282.14 g/mol
• CAS No.: 1446282-43-4

Description

Bromo-PEG3-azide is a PEG-based linker that contains a bromide group and an azide group. The hydrophilic PEG spacer increases solubility in aqueous media.

Synthesis Analysis

This compound can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups. Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups.

Molecular Structure Analysis

The molecular formula of this compound is C8H16BrN3O3. Its molecular weight is 282.14.

Chemical Reactions Analysis

The azide group in this compound can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage.

Physical And Chemical Properties Analysis

This compound is a liquid at 20°C. It should be stored under inert gas at -20°C. It is sensitive to light, moisture, and heat. It is soluble in DMSO, DCM, DMF.

Scientific Research Applications

Amphiphilic Polymer Co-Network Synthesis

• Synthesis of Amphiphilic Polymers : Bromo-PEG3-azide plays a role in synthesizing amphiphilic polymers. Polystyrene with bromo end groups can be transformed into azide moieties, leading to the formation of well-defined polystyrene-polyethylene glycol (PS-PEG) amphiphilic copolymers and co-networks. These networks exhibit unique hydrophilic and hydrophobic phases with variable swelling capacities in different solvents (Zhou et al., 2014).

Greener Synthesis of 1,4-Disubstituted 1,2,3-Triazoles

• Eco-Friendly Synthesis Method : this compound contributes to a greener synthesis approach for 1,4-disubstituted 1,2,3-triazoles. The process involves one-pot reactions of α-bromo ketones, sodium azide, and terminal acetylenes, highlighting the use of aqueous PEG 400 as a benign reaction medium (Kumar et al., 2009).

Photoactivatable Fluorescent Tags for Dual-Modality Imaging

• Photoactivatable Fluorophores : The compound is used in creating photoactivatable fluorophores for dual-modality imaging in medical applications, such as positron emission tomography and optical imaging. The synthesis involves functionalizing dyes with an aryl azide group, enabling novel protein conjugates (Guillou et al., 2022).

Impact of PEG Linker on Metabolism and Pharmacokinetics

• Influence on Drug Metabolism : The usage of PEG3 linker in drug formulations affects the metabolism and pharmacokinetics of drugs. Incorporating a PEG3 linker, such as this compound, can influence the whole-body residence time of drugs, leading to more rapid excretion (Guillou et al., 2021).

Synthesis of Multi-Armed Polymers

• Synthesis of Complex Polymers : Combining controlled anionic polymerization with 'click' chemistry using this compound enables the synthesis of polyethers with multiple arms. This method is significant in creating polymers with complex architectures for biomedical applications (Cheng et al., 2010).

Immobilization of Biomolecules

• Biomolecule Immobilization : Sequential Diels-Alder and azide-alkyne cycloaddition reactions using this compound enable the immobilization of carbohydrates and proteins onto solid surfaces. This method is crucial for creating antifouling coatings and biocompatible surfaces (Sun et al., 2006).

Mechanism of Action

Target of Action

Bromo-PEG3-azide is primarily used as a linker in the synthesis of PROTACs (Proteolysis-Targeting Chimeras) . Its primary targets are molecules containing Alkyne, DBCO, or BCN groups . These targets play a crucial role in the formation of stable triazole linkages via click chemistry .

Mode of Action

This compound interacts with its targets through a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) . These reactions result in the formation of a stable triazole linkage .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the ubiquitin-proteasome system . By forming a stable triazole linkage with target proteins, PROTACs can selectively degrade these proteins .

Pharmacokinetics

It is known that the hydrophilic peg spacer in this compound increases its solubility in aqueous media , which could potentially enhance its bioavailability.

Result of Action

The primary result of this compound’s action is the formation of a stable triazole linkage with target proteins . This linkage allows for the selective degradation of these proteins via the ubiquitin-proteasome system .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of copper ions is necessary for the copper-catalyzed azide-alkyne cycloaddition reaction . Additionally, the compound’s stability and solubility can be affected by the pH and temperature of the environment .

Safety and Hazards

Bromo-PEG3-azide should be handled only by, or directly under the supervision of, those properly qualified in the handling and use of potentially hazardous chemicals. It should be stored in closed vessels, refrigerated. In the event of a fire involving this material, use dry powder or carbon dioxide extinguishers. Protective clothing and self-contained breathing apparatus should be worn.

Future Directions

Bromo-PEG3-azide is a PEG linker containing a bromide group and an azide group. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. This makes it a promising reagent for future research and development.

Biochemical Analysis

Biochemical Properties

Bromo-PEG3-Azide interacts with various biomolecules through its azide group. This group can react with Alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . This interaction allows this compound to be used in the synthesis of a series of PROTACs.

Cellular Effects

The effects of this compound on cells and cellular processes are largely determined by the biomolecules it interacts with. Its ability to form stable triazole linkages allows it to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through its azide group. This group can react with Alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . This interaction can lead to changes in gene expression, enzyme inhibition or activation, and other molecular effects.